![molecular formula C33H26BrN3O4S B306340 2-Bromo-6-methoxy-4-(4-morpholinylcarbothioyl)phenyl 2,3-diphenyl-6-quinoxalinecarboxylate](/img/structure/B306340.png)
2-Bromo-6-methoxy-4-(4-morpholinylcarbothioyl)phenyl 2,3-diphenyl-6-quinoxalinecarboxylate
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
2-Bromo-6-methoxy-4-(4-morpholinylcarbothioyl)phenyl 2,3-diphenyl-6-quinoxalinecarboxylate, also known as BMQ, is a chemical compound that is widely used in scientific research. This compound belongs to the family of quinoxaline derivatives and has been found to exhibit several biological activities.
Mechanism of Action
The mechanism of action of 2-Bromo-6-methoxy-4-(4-morpholinylcarbothioyl)phenyl 2,3-diphenyl-6-quinoxalinecarboxylate is not fully understood. However, it has been proposed that this compound exerts its biological activities by modulating various signaling pathways in the body. This compound has been shown to inhibit the activity of certain enzymes such as cyclooxygenase-2 (COX-2) and lipoxygenase (LOX), which are involved in the production of inflammatory mediators.
Biochemical and Physiological Effects:
This compound has been found to exhibit several biochemical and physiological effects. It has been shown to reduce the production of inflammatory cytokines such as interleukin-1β (IL-1β) and tumor necrosis factor-alpha (TNF-α). This compound has also been found to inhibit the proliferation of cancer cells and induce apoptosis in these cells.
Advantages and Limitations for Lab Experiments
2-Bromo-6-methoxy-4-(4-morpholinylcarbothioyl)phenyl 2,3-diphenyl-6-quinoxalinecarboxylate has several advantages for lab experiments. It is readily available and easy to synthesize. This compound has also been found to exhibit potent biological activities at low concentrations. However, this compound has some limitations for lab experiments. It is relatively unstable and can degrade over time. This compound is also sensitive to light and should be stored in a dark place.
Future Directions
There are several future directions for the study of 2-Bromo-6-methoxy-4-(4-morpholinylcarbothioyl)phenyl 2,3-diphenyl-6-quinoxalinecarboxylate. One potential area of research is the development of this compound derivatives with improved biological activities. Another area of research is the study of the pharmacokinetics and pharmacodynamics of this compound. This will help to determine the optimal dosage and administration route for this compound. Additionally, the potential use of this compound in combination with other drugs for the treatment of various diseases should be explored.
Conclusion:
In conclusion, this compound is a chemical compound that has shown promising biological activities in scientific research. Its anti-tumor, anti-inflammatory, and neuroprotective properties make it a potential candidate for the treatment of various diseases. Further research is needed to fully understand the mechanism of action and potential therapeutic applications of this compound.
Synthesis Methods
The synthesis of 2-Bromo-6-methoxy-4-(4-morpholinylcarbothioyl)phenyl 2,3-diphenyl-6-quinoxalinecarboxylate involves the reaction of 2-bromo-6-methoxy-4-nitrophenyl 2,3-diphenyl-6-quinoxalinecarboxylate with morpholine and carbon disulfide in the presence of a base. The resulting product is then reduced using hydrogen gas in the presence of a palladium catalyst to obtain this compound.
Scientific Research Applications
2-Bromo-6-methoxy-4-(4-morpholinylcarbothioyl)phenyl 2,3-diphenyl-6-quinoxalinecarboxylate has been extensively studied for its potential therapeutic applications. It has been found to exhibit potent anti-tumor, anti-inflammatory, and anti-oxidant activities. This compound has also been shown to possess neuroprotective properties and has been studied for its potential use in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's.
properties
Molecular Formula |
C33H26BrN3O4S |
---|---|
Molecular Weight |
640.5 g/mol |
IUPAC Name |
[2-bromo-6-methoxy-4-(morpholine-4-carbothioyl)phenyl] 2,3-diphenylquinoxaline-6-carboxylate |
InChI |
InChI=1S/C33H26BrN3O4S/c1-39-28-20-24(32(42)37-14-16-40-17-15-37)18-25(34)31(28)41-33(38)23-12-13-26-27(19-23)36-30(22-10-6-3-7-11-22)29(35-26)21-8-4-2-5-9-21/h2-13,18-20H,14-17H2,1H3 |
InChI Key |
NTHQBMSHEMCEEU-UHFFFAOYSA-N |
SMILES |
COC1=C(C(=CC(=C1)C(=S)N2CCOCC2)Br)OC(=O)C3=CC4=C(C=C3)N=C(C(=N4)C5=CC=CC=C5)C6=CC=CC=C6 |
Canonical SMILES |
COC1=C(C(=CC(=C1)C(=S)N2CCOCC2)Br)OC(=O)C3=CC4=C(C=C3)N=C(C(=N4)C5=CC=CC=C5)C6=CC=CC=C6 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.